Cas no 120337-25-9 (2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro-)

• Product Name: 2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro-
• CAS No: 120337-25-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 141671
• PubChem ID: 777855
• Update Time: 2025-04-19

2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro-
• 1-acetyl-5-ethyl-2,3-dihydro-1,5-benzodiazepin-4-one
• DTXSID90152805
• BRN 5559124
• 5-ACETYL-1-ETHYL-2,3,4,5-TETRAHYDRO-1H-1,5-BENZODIAZEPIN-2-ONE
• 120337-25-9
• SR-01000528641
• 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-acetyl-1-ethyl-
• AKOS005594171
• 1,3,4,5-Tetrahydro-5-acetyl-1-ethyl-2H-1,5-benzodiazepin-2-one
• SR-01000528641-1

• Inchi： 1S/C13H16N2O2/c1-3-14-11-6-4-5-7-12(11)15(10(2)16)9-8-13(14)17/h4-7H,3,8-9H2,1-2H3
• InChI Key： TXADLQYXCCOWCB-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C)=O)C2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 232.12128
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62